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Compound of Interest

Compound Name: Pefloxacin Mesylate

Cat. No.: B1663859 Get Quote

Topic: Application of Pefloxacin Mesylate in veterinary medicine for poultry diseases.

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pefloxacin Mesylate is a synthetic, broad-spectrum chemotherapeutic agent belonging to the

fluoroquinolone class of antibiotics.[1] Developed in the 1980s, it has been utilized in veterinary

medicine, particularly for managing systemic bacterial infections in poultry.[1][2] Its mechanism

of action, favorable pharmacokinetic profile, and efficacy against a wide range of Gram-

negative and Gram-positive bacteria make it a relevant subject for research and drug

development in the poultry industry.[1][3] These notes provide detailed information on its

application, mechanism, and relevant experimental protocols for its evaluation.

Pefloxacin is indicated for the treatment of various bacterial and mycoplasma infections in

poultry, including Salmonellosis, Colisepticemia, Chronic Respiratory Disease (CRD), Infectious

Coryza, and Pasteurellosis.[4][5][6] It is also used to manage secondary bacterial infections

that can follow viral diseases such as Gumboro and Newcastle disease.[4][5]

Mechanism of Action
Pefloxacin exerts its bactericidal effect by targeting essential bacterial enzymes involved in

DNA replication and maintenance.[7] The primary targets are DNA gyrase (also known as

topoisomerase II) and topoisomerase IV.[1][2]
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Inhibition of DNA Gyrase: In most Gram-negative bacteria, DNA gyrase is the primary target.

[3][8] This enzyme is responsible for introducing negative supercoils into bacterial DNA, a

process crucial for DNA replication and transcription.[7][8] Pefloxacin stabilizes the complex

formed between DNA gyrase and the DNA, which leads to double-strand breaks in the

bacterial chromosome that are fatal to the cell.[8][9]

Inhibition of Topoisomerase IV: In many Gram-positive bacteria, topoisomerase IV is the

preferential target.[9] This enzyme is critical for separating interlinked daughter DNA

molecules following replication.[7] By inhibiting this enzyme, pefloxacin prevents bacterial

cell division.[2]

This dual-targeting mechanism contributes to its broad-spectrum activity and can help reduce

the likelihood of bacterial resistance developing during treatment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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